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Introduction
Ceretec™, also known by its generic name exametazime and as hexamethylpropylene amine

oxime (HMPAO), is a radiopharmaceutical agent used in nuclear medicine for diagnostic

imaging. When labeled with Technetium-99m (99mTc), it becomes a crucial tool for single-

photon emission computed tomography (SPECT) of the brain. One of its primary applications is

in the evaluation of regional cerebral blood flow (rCBF), making it particularly valuable in the

diagnosis and assessment of stroke.[1][2] This document provides detailed application notes

and protocols for the use of Ceretec in stroke diagnosis research.

Ceretec is utilized as an adjunct diagnostic tool to detect alterations in regional cerebral

perfusion in patients who have suffered a stroke.[3] By visualizing blood flow in the brain,

clinicians and researchers can identify areas of reduced perfusion, which is critical for

determining the appropriate course of treatment and for research into the pathophysiology of

stroke and the effects of novel therapeutic interventions.[1]

Applications in Stroke Diagnosis and Research
Ceretec SPECT imaging offers several key applications in the context of stroke:

Early Detection of Ischemia: SPECT with Ceretec can detect areas of reduced cerebral

blood flow with high sensitivity, often before changes are visible on CT scans.[4]
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Differentiating Stroke Subtypes: While not definitive, the patterns of perfusion defects can

provide clues about the underlying cause of the stroke, such as cardioembolic events.[5]

Assessing Severity and Prognosis: The size and severity of the perfusion deficit on a

Ceretec scan can correlate with the clinical severity of the stroke and help predict patient

outcomes.

Evaluating Cerebrovascular Reserve: In conjunction with a vasodilator challenge (e.g.,

acetazolamide), Ceretec SPECT can be used to assess the brain's capacity to increase

blood flow in response to a stimulus, which is important in patients with transient ischemic

attacks (TIAs) or chronic cerebrovascular disease.[4]

Monitoring Therapeutic Interventions: In a research setting, Ceretec SPECT can be used to

evaluate the efficacy of drugs or other interventions aimed at restoring blood flow or

protecting brain tissue after a stroke.

Quantitative Data Summary
Quantitative analysis of regional cerebral blood flow (rCBF) using Ceretec SPECT provides

valuable prognostic information in acute ischemic stroke. The following table summarizes key

rCBF values and their clinical implications as reported in research studies.

rCBF Threshold Clinical Implication Reference

> 35 ml/100 g/min
Low probability of infarction

without recanalization.
[6][7]

> 25 ml/100 g/min

Tissue may be recoverable

with early recanalization

therapy.

[6][7]

< 20 ml/100 g/min

High risk of intracerebral

hemorrhage and severe

edema; tissue may be

irreversibly damaged.

[6][7][8]
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Patient Preparation
Proper patient preparation is crucial for obtaining high-quality Ceretec SPECT images.

Pre-Scan Instructions: Patients should be advised to avoid caffeine and alcohol for 24 hours

prior to the scan, as these substances can affect cerebral blood flow.[1]

Environment: The injection of 99mTc-exametazime should take place in a quiet, dimly lit

room to minimize sensory stimulation that could alter brain activity and blood flow.[1][2]

Patient State: The patient should be in a comfortable, resting state with their eyes open and

ears unplugged. They should not speak during or immediately after the injection.[1]

IV Access: An intravenous line should be placed at least 10-15 minutes before the injection

to allow the patient to acclimate.[1]

Radiopharmaceutical Preparation and Injection
Reconstitution: Ceretec is supplied as a lyophilized kit and must be reconstituted with sterile,

non-pyrogenic 99mTc-pertechnetate from a generator. Follow the manufacturer's instructions

for reconstitution.

Dosage: The recommended adult dose for cerebral scintigraphy is 555 to 1110 MBq (15 to

30 mCi) administered intravenously.[6][9]

Injection: The reconstituted 99mTc-exametazime should be injected as a bolus through the

pre-placed IV line.

SPECT Image Acquisition
Timing: Image acquisition should begin 30 to 90 minutes after the injection of the

radiopharmaceutical.[6][9]

Equipment: A multi-detector SPECT gamma camera equipped with a high-resolution

collimator is recommended.

Patient Positioning: The patient should be positioned supine on the imaging table with their

head comfortably immobilized to prevent motion artifacts.[3]
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Acquisition Parameters:

Matrix: 128x128

Rotation: 360 degrees

Projections: 60-120 projections, 20-40 seconds per projection

Energy Window: 140 keV with a 15-20% window

Image Processing and Analysis
Reconstruction: Images should be reconstructed using filtered back-projection or iterative

reconstruction algorithms.

Attenuation Correction: Correction for photon attenuation is necessary for accurate

quantification of rCBF.

Data Analysis: Regions of interest (ROIs) are drawn on the reconstructed images, typically in

the affected vascular territory and in a contralateral "normal" reference region (e.g., the

cerebellum). The relative or absolute rCBF can then be calculated.
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Caption: Diagnostic workflow for a Ceretec SPECT scan in a patient with acute stroke.
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Caption: Experimental workflow for using Ceretec SPECT in a stroke research study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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